(E)-4-(4-chloro-2-methylphenoxy)-N'-(3-nitrobenzylidene)butanehydrazide

• IUPAC Name: 4-(4-chloro-2-methylphenoxy)-N-[(E)-(3-nitrophenyl)methylideneamino]butanamide
• InChI: InChI=1S/C18H18ClN3O4/c1-13-10-15(19)7-8-17(13)26-9-3-6-18(23)21-20-12-14-4-2-5-16(11-14)22(24)25/h2,4-5,7-8,10-12H,3,6,9H2,1H3,(H,21,23)/b20-12+
• InChI Key: GHKOJLATUFHKTC-UDWIEESQSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCCC(=O)NN=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)OCCCC(=O)N/N=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C18H18ClN3O4
• Molecular Weight: 375.8 g/mol

Description

(E)-4-(4-chloro-2-methylphenoxy)-N'-(3-nitrobenzylidene)butanehydrazide is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Nonlinear Optical Properties and Optical Device Applications

• Research has explored the synthesis and characterization of various hydrazones, including compounds with structural similarities to "(E)-4-(4-chloro-2-methylphenoxy)-N'-(3-nitrobenzylidene)butanehydrazide". These studies have highlighted their significant nonlinear optical properties, suggesting potential applications in optical devices such as optical limiters and optical switches. The investigation into these compounds' third-order nonlinear optical properties indicates their suitability for applications requiring optical power limiting behavior at specific wavelengths (Naseema et al., 2010).

Supramolecular Structures and Material Science

• The study of supramolecular structures of related compounds, such as those incorporating nitrobenzylidene units, has revealed intricate three-dimensional networks. These networks are built from pi-stacked chains and linked by dipolar interactions, suggesting applications in material science, particularly in the development of new materials with specific optical or electronic properties (Glidewell et al., 2006).

Organic Synthesis and Chemical Reactions

• Research on novel syntheses and chemical reactions involving similar compounds has been conducted, focusing on their potential as intermediates in organic synthesis. This includes the development of new synthetic routes and the exploration of their reactivity, which could be leveraged in the synthesis of complex organic molecules or as catalysts in specific chemical reactions. For instance, studies on the synthesis of new5-alkylidene-4-chloro-5H-1,2,3-dithiazoles and their stereochemistry offer insights into the design and synthesis of novel compounds with potential applications in organic chemistry and catalysis (Jeon & Kim, 1999).